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Introduction

Tetraphosphorus hexaoxide, with the molecular formula P4Oes, is a significant compound in
phosphorus chemistry.[1] Though commonly referred to as phosphorus trioxide, this name
predates the understanding of its molecular structure.[2] It is a colorless, waxy crystalline solid
that is highly toxic and possesses a distinct garlic-like odor.[2][3] P4Os serves as a crucial
intermediate in the synthesis of various phosphorus-containing compounds, including
phosphorous acid.[1][4] This guide provides an in-depth overview of its chemical identity,
physicochemical properties, synthesis, and key chemical reactions.

Chemical Identification

The nomenclature for P4sOs can be varied, reflecting both its historical and systematic chemical
identity. The most accurate and systematically derived names are provided by the International
Union of Pure and Applied Chemistry (IUPAC).
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Identifier Value

Phosphorus trioxide, Tetraphosphorus
hexoxide[1][2]

Common Name

IUPAC Name Tetraphosphorus hexaoxide[2]

2,4,6,8,9,10-Hexaoxa-1,3,5,7-

Systematic IUPAC Name )
tetraphosphatricyclo[3.3.1.13,”]decane[2]

CAS Number 1314-24-5, 12440-00-5[2][5][6][7]

Molecular Formula P40s[2]

Physicochemical Properties

P4Os is a molecular compound with a cage-like structure analogous to adamantane.[2][4] Its
physical and chemical properties are summarized below.

Property Value

Molar Mass 219.88 g/mol [2]

Appearance Colorless monoclinic crystals or liquid[2]
Density 2.135 g/cm3[2]

Melting Point 23.8 °C (74.8 °F; 296.9 K)[2]

Boiling Point 173.1 °C (343.6 °F; 446.2 K)[2]
Solubility in Water Reacts to form phosphorous acid[2][8][9]

Molecular Structure

The molecule of tetraphosphorus hexaoxide adopts a cage-like structure with a tetrahedral
arrangement of four phosphorus atoms, where each pair of phosphorus atoms is bridged by an
oxygen atom.

Figure 1: Molecular structure of P4Qe.
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Experimental Protocols
Synthesis of Tetraphosphorus Hexaoxide

P40s is synthesized through the controlled combustion of white phosphorus in a limited supply
of oxygen.[2][3][4]

Objective: To synthesize P4Os with high purity by minimizing the formation of by-products such
as red phosphorus suboxide and phosphorus pentoxide.

Materials:

o White phosphorus (P4)

o Oxygen (O2) or a mixture of oxygen and an inert gas (e.g., nitrogen)
Procedure:

e Gaseous or liquid white phosphorus and oxygen (or an oxygen/inert gas mixture) are
introduced into a reaction unit. The molar ratio of phosphorus (P4) to oxygen (O2) should be
maintained between 1:2.7 and 1:3.3.[10]

e The reactants are combined and react exothermically. The temperature within the reaction
unit is maintained at an average of 1600 to 2000 K by actively removing the heat generated.
[10][11]

o Aresidence time of at least 1 second for the reaction product within this high-temperature
zone is maintained to ensure complete reaction.[10][11]

e The gaseous P4Os product is then rapidly transferred to a quenching unit.

The product is quenched to a temperature below 700 K to prevent decomposition.[10][11]

Reaction: P4 + 302 — P40e[4]
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Figure 2: Workflow for the synthesis of P4Os.

Hydrolysis of Tetraphosphorus Hexaoxide

P4Oe is the anhydride of phosphorous acid and reacts with water to form it.[2] The conditions of
the hydrolysis determine the products.

Objective: To produce phosphorous acid (HzPOs) through the hydrolysis of P4Os.
Materials:

o Tetraphosphorus hexaoxide (P4Os)

e Cold water

Procedure:

* P40Oes is slowly added to cold water with stirring.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b071993?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Phosphorus_trioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e The reaction proceeds to form phosphorous acid.
Reaction: P4Os(s) + 6H20(1) — 4H3POs(aq)[4][9]

Note: The reaction with hot water is vigorous and can produce phosphine and phosphoric acid.

[3]

Reactants
P40Os 6H20 (cold)
\ /

4H3POs3
(Phosphorous Acid)

Click to download full resolution via product page

Figure 3: Reaction pathway for the hydrolysis of P4QOs.

Chemical Reactivity

Tetraphosphorus hexaoxide exhibits diverse reactivity:

Reaction with Halogens: It reacts with chlorine or bromine to form the corresponding
phosphoryl halide. With iodine in a sealed tube, it forms diphosphorus tetraiodide.[2]

 Disproportionation: When heated in a sealed tube at 710 K, P4Oe disproportionates into a
mixed P(II)P(V) species (P4Os) and red phosphorus.[2]

e Ligand Chemistry: PaOs can act as a ligand for transition metals, similar to phosphite. An
example is the complex P4Oe:-Fe(CO)a.[2]

Oxidation: It is oxidized by excess oxygen to phosphorus pentoxide (P40O10).[4]

Safety and Handling
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P4Oe is a highly toxic and corrosive compound.[4] It can cause severe irritation to the skin,
eyes, and respiratory system upon contact or inhalation.[4] Handling requires strict safety
protocols, including the use of an inert atmosphere to prevent spontaneous ignition, as it can
ignite in air above its melting point.[4] It reacts violently with water.[12]

Conclusion

Tetraphosphorus hexaoxide is a fundamentally important phosphorus oxide with a unique
cage-like structure. Its role as a precursor in the synthesis of other phosphorus compounds,
particularly phosphorous acid, underscores its significance in industrial and research settings. A
thorough understanding of its properties, synthesis, and reactivity is crucial for its safe and
effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Tetraphosphorus
Hexaoxide (P4Oe)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071993#cas-number-and-iupac-name-for-p-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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